Thiazolo[4,5-d]pyridazin-7(6H)-one

• IUPAC Name: 6H-[1,3]thiazolo[4,5-d]pyridazin-7-one
• InChI: InChI=1S/C5H3N3OS/c9-5-4-3(1-7-8-5)6-2-10-4/h1-2H,(H,8,9)
• InChI Key: SIQKVGBFBMOPTO-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=O)C2=C1N=CS2
• Molecular Formula: C5H3N3OS
• Molecular Weight: 153.16 g/mol

Description

Thiazolo[4,5-d]pyridazin-7(6H)-one is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in medicinal chemistry. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Scientific Research Applications

Antimicrobial Applications

A study by Faidallah et al. (2013) synthesized novel derivatives of thiazolo[4,5-d]pyridazines and evaluated them as antimicrobial agents. These compounds exhibited a broad spectrum of antibacterial activity, particularly against Gram-positive strains, and some showed appreciable inhibitory activity against Candida albicans fungus, highlighting their potential in antimicrobial research (Faidallah et al., 2013).

DHFR Inhibition and Antitumor Activity

Ewida et al. (2018) reported on derivatives of thiazolo[4,5-d]pyridazin and imidazo[2',1':2,3]thiazolo[4,5-d]pyridazin as potent inhibitors of dihydrofolate reductase (DHFR). Compound 43, in particular, exhibited significant lethality against ovarian cancer and melanoma cell lines, demonstrating the scaffold's relevance in cancer research (Ewida et al., 2018).

Analgesic Activity

Demchenko et al. (2012) synthesized a series of [1,3]thiazolo-[4,5-d]pyridazine-4(5H)-ones and investigated their analgesic effects using in vivo tests. They found that electron donor substituents in specific positions significantly enhanced the analgesic effect of these compounds (Demchenko et al., 2012).

Potential in Drug Discovery

Kuppast and Fahmy (2016) reviewed the development of thiazolo[4,5-d]pyrimidines, closely related to thiazolo[4,5-d]pyridazin-7(6H)-ones, in medicinal research. They highlighted its significant pharmacological activities and its utility as a scaffold in drug discovery, particularly in the development of therapeutics for various conditions (Kuppast & Fahmy, 2016).

Anti-Cancer Applications

Ibrahim and Behbehani (2020) developed a novel synthesis protocol for thiazolo[4,5-c]pyridazine derivatives and evaluated their in vitro cytotoxic activities against various cancer cell lines. They observed high cytotoxic activity in certain derivatives, particularly against breast and colon cancer cell lines, suggesting their potential in anti-cancer drug development (Ibrahim & Behbehani, 2020).